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Compound of Interest

Compound Name: Berofor

CAS No.: 135669-44-2

Cat. No.: B1178039

Get Quote

Executive Summary: Berofor is a novel, first-in-class selective inhibitor of the transcription

factor FOXO3, a key regulator of cellular processes implicated in cancer progression and

resistance to therapy. This document provides an in-depth technical guide on the discovery,

development, and mechanism of action of Berofor. It details the key experiments, presents

quantitative data from preclinical studies, and outlines the signaling pathways affected by this

compound. This guide is intended for researchers, scientists, and drug development

professionals interested in the scientific journey of Berofor from a high-throughput screening

hit to a clinical candidate.

Discovery and Lead Optimization
The discovery of Berofor originated from a high-throughput screening (HTS) campaign

designed to identify small molecule inhibitors of the FOXO3-DNA binding interaction. A library

of over 200,000 diverse, drug-like compounds was screened, leading to the identification of a

promising initial hit compound. Subsequent lead optimization efforts focused on improving

potency, selectivity, and pharmacokinetic properties, ultimately yielding Berofor.
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The primary HTS assay was a fluorescence polarization-based assay designed to measure the

binding of the FOXO3 forkhead domain to a fluorescently labeled DNA probe. The initial hit

compound, designated BFR-001, exhibited modest inhibitory activity.

Table 1: Initial Hit Compound Activity

Compound IC50 (µM)

BFR-001 15.2

Lead Optimization and Structure-Activity Relationship
(SAR)
A systematic medicinal chemistry campaign was initiated to improve the potency and drug-like

properties of BFR-001. This involved the synthesis and evaluation of several hundred

analogues, leading to the identification of Berofor (BFR-034). Berofor demonstrated a

significant improvement in potency and selectivity.

Table 2: In Vitro Potency and Selectivity of Berofor

Compound FOXO3 IC50 (nM) FOXO1 IC50 (nM) FOXO4 IC50 (nM)

Berofor (BFR-034) 50 >10,000 >10,000

Mechanism of Action
Berofor selectively binds to the DNA-binding domain of FOXO3, preventing its interaction with

target gene promoters. This leads to the downstream inhibition of FOXO3-mediated

transcription of genes involved in apoptosis, cell cycle arrest, and DNA repair.

Signaling Pathway
The diagram below illustrates the mechanism of action of Berofor in inhibiting the FOXO3

signaling pathway.
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Caption: Mechanism of action of Berofor in the FOXO3 signaling pathway.

Preclinical Evaluation
Berofor has undergone extensive preclinical evaluation in both in vitro and in vivo models of

various cancers, demonstrating significant anti-tumor activity.

In Vitro Anti-Proliferative Activity
The anti-proliferative effects of Berofor were assessed across a panel of human cancer cell

lines. The compound showed potent growth inhibition in cell lines with known dysregulation of

the PI3K/AKT/FOXO3 pathway.

Table 3: Anti-Proliferative Activity of Berofor in Cancer Cell Lines

Cell Line Cancer Type IC50 (nM)

MCF-7 Breast Cancer 120

A549 Lung Cancer 250

U87-MG Glioblastoma 180
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In Vivo Efficacy in Xenograft Models
The in vivo efficacy of Berofor was evaluated in a mouse xenograft model using the U87-MG

glioblastoma cell line. Tumor-bearing mice were treated with Berofor, demonstrating a

significant reduction in tumor growth compared to the vehicle control group.

Table 4: In Vivo Efficacy of Berofor in U87-MG Xenograft Model

Treatment Group Dose (mg/kg, oral, daily)
Tumor Growth Inhibition
(%)

Vehicle - 0

Berofor 50 65

Experimental Protocols
Fluorescence Polarization Assay for FOXO3-DNA
Binding
This assay measures the binding of the FOXO3 forkhead domain to a fluorescently labeled

double-stranded DNA oligonucleotide.

Protocol:

Recombinant human FOXO3 forkhead domain (amino acids 157-252) was expressed and

purified.

A 5'-fluorescein-labeled DNA probe containing the FOXO3 consensus binding site was

synthesized.

The assay was performed in 384-well plates in a buffer containing 20 mM HEPES (pH 7.5),

150 mM NaCl, 1 mM DTT, and 0.01% Tween-20.

Compounds were serially diluted in DMSO and added to the wells.

FOXO3 protein and the fluorescent DNA probe were added to initiate the binding reaction.
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The plate was incubated for 30 minutes at room temperature.

Fluorescence polarization was measured using a plate reader with an excitation wavelength

of 485 nm and an emission wavelength of 535 nm.

IC50 values were calculated by fitting the data to a four-parameter logistic equation.

Cell Proliferation Assay
The anti-proliferative activity of Berofor was determined using the CellTiter-Glo® Luminescent

Cell Viability Assay.

Protocol:

Cancer cell lines were seeded in 96-well plates at a density of 5,000 cells per well and

allowed to attach overnight.

Cells were treated with serial dilutions of Berofor or vehicle (DMSO) for 72 hours.

After the incubation period, CellTiter-Glo® reagent was added to each well according to the

manufacturer's instructions.

The plate was incubated for 10 minutes at room temperature to stabilize the luminescent

signal.

Luminescence was measured using a microplate reader.

IC50 values were determined from the dose-response curves.

Experimental Workflow
The following diagram outlines the general workflow for the preclinical evaluation of Berofor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1178039/docs?utm_src=pdf-body#the-discovery-and-development-of-berofor-a-technical-overview
https://www.benchchem.com/product/b1178039/docs?utm_src=pdf-body#the-discovery-and-development-of-berofor-a-technical-overview
https://www.benchchem.com/product/b1178039/docs?utm_src=pdf-body#the-discovery-and-development-of-berofor-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies

In Vivo Studies

Candidate Selection

Biochemical Assays
(Fluorescence Polarization)

Cell-Based Assays
(Cell Proliferation)

Western Blot
(Target Engagement)

Pharmacokinetic Studies
(Mouse, Rat)

Xenograft Efficacy Models
(Tumor Growth Inhibition)

Preliminary Toxicity
(Rodent)

IND-Enabling Studies

Click to download full resolution via product page

Caption: Preclinical evaluation workflow for Berofor.

Conclusion
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Berofor is a potent and selective inhibitor of the FOXO3 transcription factor with promising

preclinical anti-tumor activity. The data presented in this guide support its continued

development as a potential therapeutic for cancers with a dysregulated PI3K/AKT/FOXO3

signaling pathway. Further IND-enabling studies are currently underway to advance Berofor to
clinical trials.

To cite this document: BenchChem. [The Discovery and Development of Berofor: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178039/docs#the-discovery-and-development-of-
berofor-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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